3-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine

• IUPAC Name: 3-[4-(4-methoxy-3-methylphenyl)sulfonylpiperazin-1-yl]-6-pyrazol-1-ylpyridazine
• InChI: InChI=1S/C19H22N6O3S/c1-15-14-16(4-5-17(15)28-2)29(26,27)24-12-10-23(11-13-24)18-6-7-19(22-21-18)25-9-3-8-20-25/h3-9,14H,10-13H2,1-2H3
• InChI Key: KMRJPRVYCOTHQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=CC=N4)OC
• Molecular Formula: C19H22N6O3S
• Molecular Weight: 414.5 g/mol

Description

3-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)-6-(1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C19H22N6O3S and its molecular weight is 414.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antimalarial Applications

Research has synthesized new sulfonamide and amide derivatives containing the piperazine ring and imidazo[1,2-b]pyridazine moiety. These compounds have been evaluated for their in vitro antimicrobial activity against gram-positive and gram-negative bacteria, as well as for antifungal and antimalarial activities (Bhatt, Kant, & Singh, 2016).

Antitubercular Activity

Another study focused on the synthesis of sulfones, analogues of bis-(4-aminophenyl)sulfone (DDS), which contain a heterocycle such as pyrimidine, pyrazine, or pyridazine nucleus. These compounds showed significant antitubercular activity in vitro (Desideri, Manna, Stein, Arena, Luraschi, & Cifra, 1980).

Antirhinovirus Compound

A specific compound, identified as R 61837 or 3-methoxy-6-[4-(3-methylphenyl)-1-piperazinyl]pyridazine, demonstrated potent inhibition of rhinoviruses, indicating its potential as an antiviral agent (Andries, Dewindt, De Brabander, Stokbroekx, & Janssen, 2005).

Dopamine Receptor Ligands

Derivatives of the piperazine and imidazoazines have been studied for their selectivity and affinity towards dopamine D4 receptors. One such derivative induced penile erection in vivo in rats, indicating its potential for studying dopamine receptor-mediated biological processes (Enguehard-Gueiffier et al., 2006).

Antimicrobial Activity of Heterocycles

Heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole have been synthesized and shown to possess antimicrobial activity. This study emphasizes the significance of heterocyclic compounds in developing new antimicrobials (El‐Emary, Al-muaikel, & Moustafa, 2002).

Anti-inflammatory and Analgesic Agents

Aromatic sulfonamide derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic properties. Some derivatives showed equipotent activity compared to reference drugs, highlighting their potential in therapeutic applications (Abbas et al., 2016).